Cas no 700804-59-7 (Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester
• CAS No: 700804-59-7
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 1741029
• PubChem ID: 68887610
• Update Time: 2025-04-21

Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2,3,4-trimethoxyphenyl)-, 1,1-dimethylethyl ester
• (2,3,4-trimethoxy-phenyl)-carbamic acid tert-butyl ester
• SCHEMBL4038402
• DB-309691
• 700804-59-7

• Inchi： 1S/C14H21NO5/c1-14(2,3)20-13(16)15-9-7-8-10(17-4)12(19-6)11(9)18-5/h7-8H,1-6H3,(H,15,16)
• InChI Key： UMJZJOARHCPQAC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1OC)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų